2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate

• IUPAC Name: 2-[2-(pyrimidin-2-ylamino)ethyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C14H13N5O/c20-13-10-4-1-2-5-11(10)18-12(19-13)6-9-17-14-15-7-3-8-16-14/h1-5,7-8H,6,9H2,(H,15,16,17)(H,18,19,20)
• InChI Key: SWZNSCRZFBXJQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)CCNC3=NC=CC=N3
• Molecular Formula: C14H13N5O
• Molecular Weight: 267.29 g/mol

Description

2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a quinazoline derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate involves the inhibition of protein kinases. It binds to the ATP-binding site of these kinases, preventing them from phosphorylating their substrates. This leads to a disruption of various signaling pathways, resulting in a range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate are diverse. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit angiogenesis. It has also been shown to have anti-inflammatory properties, making it a potential therapeutic agent for a range of inflammatory diseases. Additionally, it has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate in lab experiments is its specificity for certain protein kinases. This allows researchers to investigate the role of these kinases in various biological processes. However, one of the limitations of using this compound is its potential toxicity. It has been shown to have cytotoxic effects on certain cell types, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate in scientific research. One potential direction is the investigation of its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and neurodegeneration. Additionally, further research could be conducted to investigate its mechanism of action and its potential interactions with other signaling pathways. Finally, the development of more specific and less toxic derivatives of this compound could lead to its wider use in lab experiments.
Conclusion:
In conclusion, 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate is a valuable tool for investigating various biological processes. Its specificity for certain protein kinases, its diverse biochemical and physiological effects, and its potential as a therapeutic agent make it an important compound for scientific research. However, its potential toxicity and limitations in certain experiments should be taken into account when using it in lab settings. Further research into its mechanism of action and potential therapeutic applications is needed to fully understand its role in scientific research.

Synthesis Methods

The synthesis method for 2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate involves the reaction of 2-aminopyrimidine with ethyl 4-chloroacetoacetate to form the intermediate compound. This is followed by the reaction of the intermediate with 2-aminomethylpiperidine to form the final product. The trifluoroacetate salt is then formed by reacting the final product with trifluoroacetic acid.

Scientific Research Applications

2-[2-(2-pyrimidinylamino)ethyl]-4(3H)-quinazolinone trifluoroacetate has been used in a variety of scientific research applications. It has been shown to inhibit the activity of several protein kinases, including c-Src, c-Abl, and EGFR. This makes it a valuable tool for investigating the role of these kinases in various biological processes, such as cell proliferation, differentiation, and apoptosis.